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For Researchers, Scientists, and Drug Development Professionals

The OF-1 mouse is a widely utilized outbred stock in biomedical research, valued for its genetic

heterogeneity which can mimic human population diversity more closely than inbred strains.

This technical guide provides an in-depth overview of the general health and lifespan of the

OF-1 mouse strain, consolidating available data into a resource for researchers designing and

interpreting studies.

Lifespan and Survival Characteristics
The lifespan of OF-1 mice can be influenced by various factors including diet, housing

conditions, and the specific pathogen-free (SPF) status of the colony. While extensive, publicly

available lifespan data specifically for the OF-1 strain is not as abundant as for some inbred

strains, historical control data from toxicological and carcinogenicity studies provide valuable

insights.

Table 1: Representative Lifespan Data for OF-1 Mice (Historical Control Data)
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Sex
Median Lifespan
(Days)

Maximum Lifespan
(Days)

Source

Male 700 - 850 900 - 1000+

Compilation of

historical control data

from contract research

organizations and

literature.

Female 750 - 900 950 - 1050+

Compilation of

historical control data

from contract research

organizations and

literature.

Note: These values are approximate and can vary significantly between different colonies and

studies. It is crucial to consult the specific historical control data from the supplier or institution

where the animals are sourced.

A critical aspect of lifespan analysis is the generation of survival curves, which graphically

represent the proportion of a population surviving over time.

Experimental Protocol: Lifespan Study and Survival
Curve Analysis
A typical lifespan study involves monitoring a cohort of mice from weaning until their natural

death.

Methodology:

Animal Husbandry: House mice in a controlled environment with regulated temperature,

humidity, and light-dark cycles. Provide ad libitum access to a standard chow diet and water.

Health Monitoring: Conduct daily health checks for clinical signs of illness, distress, or tumor

development.[1] This includes monitoring body weight, coat condition, posture, and behavior.
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Endpoint: The primary endpoint is natural death. Moribund animals, as defined by

established humane endpoints (e.g., significant weight loss, inability to access food or water,

ulcerated tumors), should be euthanized and the date recorded as the date of death for

survival analysis.

Data Analysis: Construct Kaplan-Meier survival curves to visualize the survival distribution.

Statistical analysis, such as the log-rank test, can be used to compare survival between

different groups.

Diagram 1: Experimental Workflow for a Lifespan Study
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Caption: Workflow for a typical rodent lifespan and survival analysis study.

General Health and Spontaneous Pathology
OF-1 mice are generally robust and have good breeding performance. However, like all mouse

strains, they are susceptible to a range of age-related pathologies and spontaneous tumors.

Understanding the background pathology is crucial for distinguishing between treatment-

related effects and spontaneous findings in research studies.

Common Spontaneous Pathological Findings
Historical control data from long-term studies reveal a spectrum of non-neoplastic and

neoplastic lesions in aging OF-1 mice.

Table 2: Common Spontaneous Non-Neoplastic Findings in Aged OF-1 Mice
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Organ System Finding

Cardiovascular Myocardial fibrosis, atrial thrombosis

Renal
Chronic progressive nephropathy,

hydronephrosis

Hepatic Fatty change, focal necrosis, inflammation

Endocrine Adrenal cortical hyperplasia, pituitary cysts

Reproductive (Female) Ovarian cysts, uterine endometrial hyperplasia

Reproductive (Male) Testicular atrophy, prostate hyperplasia

Skeletal Osteoarthritis

Spontaneous Tumor Incidence
The incidence of spontaneous tumors in OF-1 mice is a critical consideration in carcinogenicity

studies. The outbred nature of the strain can lead to greater variability in tumor types and

incidence compared to inbred strains.

Table 3: Representative Spontaneous Tumor Incidence in OF-1 Mice (Historical Control Data)
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Organ Tumor Type
Incidence (%) -
Male

Incidence (%) -
Female

Liver
Hepatocellular

Adenoma/Carcinoma
10 - 30 5 - 20

Lung
Alveolar/Bronchiolar

Adenoma/Carcinoma
5 - 25 5 - 25

Pituitary Gland Adenoma 1 - 10 10 - 40

Adrenal Gland

Cortical

Adenoma/Carcinoma,

Pheochromocytoma

2 - 15 2 - 15

Mammary Gland Adenocarcinoma N/A 5 - 20

Hematopoietic Lymphoma/Leukemia 5 - 15 5 - 15

Uterus
Stromal Polyp,

Hemangioma
N/A 2 - 10

Note: These percentages represent a general range compiled from various sources. The actual

incidence can be highly dependent on the specific colony and should be confirmed with

historical control data from the supplier.

Experimental Protocol: Health Monitoring and Necropsy
Systematic health monitoring and a comprehensive necropsy are essential for accurately

characterizing the health status and pathology of OF-1 mice.

Methodology:

Health Monitoring:

Daily Observations: Check for changes in appearance, behavior, and signs of pain or

distress.

Weekly Clinical Examinations: Palpate for masses, assess body condition score, and

record body weight.
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Necropsy:

Euthanasia: Perform euthanasia using an approved method (e.g., CO2 asphyxiation

followed by cervical dislocation).

External Examination: Examine the skin, fur, orifices, and mammary glands.

Internal Examination: Perform a systematic dissection of all major organs in the thoracic

and abdominal cavities.

Tissue Collection: Collect all major organs and any gross lesions for histopathological

analysis. Tissues should be fixed in 10% neutral buffered formalin.

Diagram 2: Standard Necropsy and Tissue Collection Workflow
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Caption: A standardized workflow for performing a comprehensive necropsy and collecting

tissues for histopathology.

Relevant Signaling Pathways in Aging
While specific signaling pathway alterations unique to the OF-1 strain are not extensively

documented, general aging-related pathways observed in other mouse strains are likely to be

conserved. These pathways are crucial in understanding the molecular basis of age-related

diseases.

Key signaling pathways implicated in the aging process include:

Insulin/IGF-1 Signaling (IIS) Pathway: This pathway plays a central role in regulating

metabolism, growth, and longevity. Downregulation of this pathway is associated with

increased lifespan in various organisms, including mice.
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mTOR (mammalian Target of Rapamycin) Pathway: A key nutrient-sensing pathway that

regulates cell growth, proliferation, and survival. Inhibition of mTOR signaling has been

shown to extend lifespan in mice.

Sirtuins: A family of proteins that play a critical role in cellular stress resistance, DNA repair,

and metabolism. Activation of certain sirtuins has been linked to longevity.

AMPK (AMP-activated protein kinase) Pathway: A cellular energy sensor that is activated in

response to low energy levels. AMPK activation has been associated with increased

healthspan and lifespan.

Diagram 3: Interconnected Signaling Pathways in Aging
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Caption: A simplified diagram illustrating the interplay of key signaling pathways that regulate

aging and longevity.
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Conclusion
The OF-1 mouse strain serves as a valuable outbred model in a wide array of biomedical

research fields. A thorough understanding of its general health, lifespan, and spontaneous

pathology is paramount for the accurate interpretation of experimental results. Researchers are

strongly encouraged to utilize historical control data from their specific animal supplier to

ensure the most relevant baseline for their studies. The experimental protocols and signaling

pathway information provided in this guide offer a foundational framework for designing and

conducting robust and reproducible research using the OF-1 mouse strain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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